Cas no 1427788-86-0 (4-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)morpholine-3-carbonitrile)

• Product Name: 4-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)morpholine-3-carbonitrile
• CAS No: 1427788-86-0
• MF: C₁₆H₁₈N₂O₂
• MW: 270.326323986053
• CID: 5444897
• PubChem ID: 71873167
• Update Time: 2025-10-24

4-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)morpholine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-26680664
• Z1268330135
• 4-(5,6,7,8-TETRAHYDRONAPHTHALENE-2-CARBONYL)MORPHOLINE-3-CARBONITRILE
• AKOS030856073
• 1427788-86-0
• 4-[(5,6,7,8-Tetrahydro-2-naphthalenyl)carbonyl]-3-morpholinecarbonitrile
• 4-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)morpholine-3-carbonitrile

• Inchi： 1S/C16H18N2O2/c17-10-15-11-20-8-7-18(15)16(19)14-6-5-12-3-1-2-4-13(12)9-14/h5-6,9,15H,1-4,7-8,11H2
• InChI Key： PVFZSXYJGQUZPU-UHFFFAOYSA-N
• SMILES： N1(C(C2=CC=C3C(=C2)CCCC3)=O)CCOCC1C#N

Computed Properties

• Exact Mass: 270.136827821g/mol
• Monoisotopic Mass: 270.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 521.4±50.0 °C(Predicted)
• pka: -4.92±0.40(Predicted)

Additional information on 4-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)morpholine-3-carbonitrile

Research Briefing on 4-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)morpholine-3-carbonitrile (CAS: 1427788-86-0)

In recent years, the compound 4-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)morpholine-3-carbonitrile (CAS: 1427788-86-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery and development. The presence of both morpholine and tetrahydronaphthalene moieties suggests its utility as a scaffold for modulating biological targets, particularly in the context of kinase inhibition and other enzyme-related pathways.

Recent studies have focused on the synthesis and optimization of 4-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)morpholine-3-carbonitrile to enhance its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's stability under physiological conditions, making it a promising candidate for further preclinical evaluation.

In vitro and in vivo investigations have revealed that 4-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)morpholine-3-carbonitrile exhibits potent inhibitory activity against a range of kinases, including those implicated in cancer and inflammatory diseases. For instance, a 2022 study demonstrated its efficacy in suppressing tumor growth in xenograft models, with minimal off-target effects. These findings underscore its potential as a lead compound for oncology therapeutics.

Beyond its kinase inhibitory properties, recent research has explored the compound's interactions with other biological targets. A 2023 preprint on bioRxiv reported its ability to modulate G-protein-coupled receptors (GPCRs), suggesting broader therapeutic applications. However, further studies are needed to elucidate the precise mechanisms and optimize selectivity.

In conclusion, 4-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)morpholine-3-carbonitrile (CAS: 1427788-86-0) represents a versatile and promising molecule in chemical biology and drug discovery. Ongoing research aims to refine its synthetic pathways, expand its therapeutic potential, and advance it through clinical development. The compound's unique structure and biological activity make it a focal point for future investigations in the pharmaceutical industry.